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Compound of Interest

Compound Name: Disulfuric acid

Cat. No.: B1195825 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals on material compatibility when handling disulfuric acid
(oleum). Below you will find troubleshooting guides, frequently asked questions (FAQs), and

detailed experimental protocols to ensure the safe and effective use of this highly corrosive

substance.

Troubleshooting Guide: Material Failure
Encountering material failure during experiments with disulfuric acid can compromise safety

and research integrity. This guide provides a systematic approach to troubleshooting common

issues.

Problem: Unexpected corrosion or degradation of equipment.

Immediate Action:

Safely neutralize and clean any spills according to your lab's standard operating

procedures.

Wear appropriate personal protective equipment (PPE), including acid-resistant gloves

(Viton® or similar), chemical splash goggles, a face shield, and a lab coat.[1]

Ensure adequate ventilation, preferably within a fume hood.

Identify the Material:
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Confirm the material of the failed component (e.g., vessel, tubing, gasket).

Cross-reference the material with the compatibility data provided in this guide (see Table

1).

Review Operating Conditions:

Concentration: Was the concentration of free sulfur trioxide (SO₃) in the oleum within the

acceptable range for the material?

Temperature: Did the operating temperature exceed the material's recommended limits?

Remember that dilution of oleum generates significant heat.

Impurities: Could contaminants in the oleum or the experimental setup have accelerated

corrosion?

Inspect for Mechanical Stress:

Were there any signs of mechanical stress, such as scratches, bends, or improper fitting?

Stress can significantly increase the rate of corrosion.

Consult Material-Specific FAQs:

Review the frequently asked questions below for guidance on specific materials.

Logical Troubleshooting Flowchart
The following diagram outlines a step-by-step process for troubleshooting material failure when

handling disulfuric acid.
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Caption: Troubleshooting workflow for material failure with disulfuric acid.
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Frequently Asked Questions (FAQs)
General Questions

Q1: What are the primary hazards of working with disulfuric acid (oleum)?

A1: Disulfuric acid is highly corrosive and reactive. It reacts violently with water,

generating significant heat and releasing toxic sulfur trioxide (SO₃) gas, which forms a

dense sulfuric acid mist upon contact with air.[2] Inhalation of these fumes can be fatal. It

can cause severe burns to the skin and eyes.[3]

Q2: What immediate steps should be taken in case of skin or eye contact?

A2: For skin contact, immediately flush with copious amounts of water for at least 15

minutes and remove contaminated clothing. For eye contact, flush with water for at least

15 minutes, holding the eyelids open. Seek immediate medical attention in both cases.

Q3: Can I dilute oleum by adding water to it?

A3: No. Never add water to oleum. The reaction is extremely exothermic and can cause

boiling and splattering of the corrosive solution. Always add acid to water slowly and in a

controlled manner if dilution is necessary.

Material-Specific Questions

Q4: Is carbon steel a suitable material for handling oleum?

A4: Carbon steel can be used for storing and handling concentrated sulfuric acid and

oleum at ambient temperatures and low flow velocities. However, its corrosion rate

increases significantly with increasing temperature, decreasing acid concentration, and

high flow rates.

Q5: Which stainless steel alloys are recommended for oleum service?

A5: Austenitic stainless steels like 304 and 316 have limited use and are generally not

recommended for prolonged contact with oleum, especially at elevated temperatures.[1]

Alloy 20, however, exhibits excellent resistance to sulfuric acid over a wide range of
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concentrations and temperatures.[4] Stainless steel 309 has shown better performance

than 304 in some oleum applications.[4]

Q6: What polymers can be used with fuming sulfuric acid?

A6: Most common polymers, such as PVC and CPVC, are not resistant to fuming sulfuric

acid. Fully fluorinated polymers like PTFE, PFA, and FEP offer excellent chemical

resistance to oleum at various concentrations and temperatures.

Q7: What elastomers are suitable for gaskets and seals in oleum applications?

A7: Fluoroelastomers like Viton® (FKM) are often recommended for their good resistance

to oleum. However, always verify the specific grade and manufacturer's recommendations

for your operating conditions. EPDM and Buna-N (Nitrile) are generally not suitable.

Data Presentation: Material Compatibility
The following table summarizes the compatibility of various materials with disulfuric acid
(oleum). Corrosion rates are highly dependent on the concentration of free SO₃, temperature,

and other factors. This data should be used as a guide, and testing under specific experimental

conditions is highly recommended.

Table 1: Material Compatibility with Disulfuric Acid (Oleum)
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Material
Category

Specific
Material

Concentrati
on (% Free
SO₃)

Temperatur
e (°C)

Corrosion
Rate
(mm/year)

Compatibilit
y Rating

Metals &

Alloys
Carbon Steel 20-30% Ambient < 0.1

Good (low

velocity)

20-30% > 50°C > 1.0

Not

Recommend

ed

Stainless

Steel 304
20% Ambient Variable

Fair (short-

term)

Stainless

Steel 316
20% Ambient Variable Fair to Poor

Alloy 20 0-40% Up to 60°C < 0.1 Excellent

Hastelloy C-

276
All Up to 100°C < 0.05 Excellent

Polymers

PVC

(Polyvinyl

Chloride)

Any Any -

Not

Recommend

ed

CPVC

(Chlorinated

PVC)

Any Any -

Not

Recommend

ed

PP

(Polypropylen

e)

Low Ambient -

Not

Recommend

ed

PTFE

(Polytetrafluo

roethylene)

All Up to 200°C Negligible Excellent

PFA

(Perfluoroalk

oxy)

All Up to 200°C Negligible Excellent
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FEP

(Fluorinated

Ethylene

Propylene)

All Up to 150°C Negligible Excellent

Elastomers
Buna-N

(Nitrile)
Any Any -

Not

Recommend

ed

EPDM Any Any -

Not

Recommend

ed

Viton® (FKM) Up to 30% Up to 50°C - Good

Kalrez®

(FFKM)
All Up to 200°C - Excellent

Experimental Protocols
1. Immersion Corrosion Testing of Metals (Based on NACE TM0169 / ASTM G31)

This protocol outlines the procedure for determining the corrosion rate of metallic materials in

disulfuric acid.

Specimen Preparation:

Prepare test specimens (coupons) of the desired metal with a known surface area.

Clean the specimens with a non-corrosive solvent to remove any grease or oil.

Measure the initial dimensions and weigh the specimens to a high precision.

Test Procedure:

Place the specimens in a suitable glass vessel containing the disulfuric acid of the

desired concentration.

Ensure the specimens are fully immersed and not in contact with each other.
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Maintain the test solution at the desired temperature for a predetermined duration.

After the exposure period, carefully remove the specimens from the acid.

Clean the specimens to remove corrosion products according to standard procedures

(e.g., using appropriate inhibited acids).

Rinse, dry, and re-weigh the specimens.

Calculation of Corrosion Rate: The corrosion rate in mm/year can be calculated using the

following formula: Corrosion Rate = (K × W) / (A × T × D) Where:

K = a constant (8.76 × 10⁴)

W = mass loss in grams

A = surface area in cm²

T = exposure time in hours

D = density of the material in g/cm³

2. Chemical Resistance of Plastics (Based on ASTM D543)

This protocol describes the evaluation of plastic materials' resistance to disulfuric acid.

Specimen Preparation:

Prepare standard test specimens of the plastic material (e.g., tensile bars).

Condition the specimens at a standard temperature and humidity.

Measure the initial weight, dimensions, and any relevant mechanical properties (e.g.,

tensile strength, elongation).

Test Procedure:

Completely immerse the specimens in the disulfuric acid within a sealed container.
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Maintain the container at the specified temperature for the duration of the test.

After the exposure time, remove the specimens and rinse with a suitable solvent, then with

distilled water, and wipe dry.

Re-measure the weight and dimensions of the specimens.

Conduct mechanical property tests on the exposed specimens and compare the results to

unexposed control specimens.

Evaluation: Report the changes in weight, dimensions, appearance (e.g., discoloration,

swelling, cracking), and mechanical properties.

Visualization of Corrosion Process
The following diagram illustrates the general mechanism of metallic corrosion in an acidic

environment like disulfuric acid.

Metal Surface Disulfuric Acid (Oleum) Electrolyte

Anodic Site (Metal Oxidation)
M -> Mⁿ⁺ + ne⁻

Cathodic Site (Reduction)
2H⁺ + 2e⁻ -> H₂ (gas)

 e⁻ 

Metal Ions (Mⁿ⁺)
in solution

Corrosion Product

Hydrogen Gas (H₂)
evolution

H⁺ ions SO₄²⁻ / S₂O₇²⁻ ions Electron Flow (e⁻) through metal

Click to download full resolution via product page
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Caption: Generalized electrochemical corrosion of a metal in disulfuric acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195825?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

